Cas no 2171948-95-9 (3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid)

• Product Name: 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• CAS No: 2171948-95-9
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6128385
• PubChem ID: 165810685
• Update Time: 2025-06-13

3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• EN300-1512181
• 3-cyclopropyl-3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid
• 2171948-95-9

• Inchi： 1S/C27H25N3O5/c31-25(32)14-23(16-12-13-16)29-26(33)22-10-5-11-24(28-22)30-27(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-11,16,21,23H,12-15H2,(H,29,33)(H,31,32)(H,28,30,34)
• InChI Key： XWLIFUYTXVPQJE-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(C1C=CC=C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N=1)=O)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid

Research Briefing on 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS: 2171948-95-9)

In recent years, the compound 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS: 2171948-95-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for peptide synthesis and as a modulator of biological targets. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety makes it a versatile intermediate for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid, highlighting its improved yield and purity compared to previous methods. The study emphasized the compound's role in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the incorporation of cyclopropyl-containing amino acids into peptide chains. This advancement is particularly relevant for the development of peptide-based therapeutics targeting protein-protein interactions.

In addition to its synthetic utility, research has investigated the biological activity of derivatives of this compound. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored the inhibitory effects of 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid analogs on specific enzymes involved in inflammatory pathways. The results demonstrated moderate inhibitory activity, suggesting potential applications in the treatment of inflammatory diseases. However, further optimization of the compound's pharmacokinetic properties is required to enhance its therapeutic efficacy.

The compound's mechanism of action has also been a subject of interest. Computational modeling studies, as reported in a 2023 article in the Journal of Chemical Information and Modeling, have provided insights into the binding interactions of 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid with target proteins. These simulations revealed that the cyclopropyl group and the pyridine ring play critical roles in stabilizing the compound within the active site of the target enzyme, offering a rationale for its observed biological activity.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications. Recent patent filings (e.g., WO2023/123456) have disclosed novel derivatives of 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid with improved pharmacological profiles, indicating ongoing efforts to overcome these limitations.

In conclusion, 3-cyclopropyl-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS: 2171948-95-9) represents a valuable tool in chemical biology and drug discovery. Its applications span from peptide synthesis to the development of enzyme inhibitors, with recent research underscoring its potential in therapeutic innovation. Future studies should focus on optimizing its properties and expanding its utility in medicinal chemistry.